Cas no 104259-10-1 (Benzene, 1,1'-[1,2-ethanediylbis(oxy)]bis[4-isocyanato-)

• Product Name: Benzene, 1,1'-[1,2-ethanediylbis(oxy)]bis[4-isocyanato-
• CAS No: 104259-10-1
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• CID: 1142164
• PubChem ID: 13668433
• Update Time: 2025-04-20

Benzene, 1,1'-[1,2-ethanediylbis(oxy)]bis[4-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[1,2-ethanediylbis(oxy)]bis[4-isocyanato-
• 1-isocyanato-4-[2-(4-isocyanatophenoxy)ethoxy]benzene
• DTXSID50546261
• 104259-10-1
• 1,2-bis(4-isocyanatophenoxy) ethane
• SCHEMBL10341829
• 1,1'-[Ethane-1,2-diylbis(oxy)]bis(4-isocyanatobenzene)

• Inchi： 1S/C16H12N2O4/c19-11-17-13-1-5-15(6-2-13)21-9-10-22-16-7-3-14(4-8-16)18-12-20/h1-8H,9-10H2
• InChI Key： CWAXXUGHGOPFIZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N=C=O)CCOC1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 296.07970687g/mol
• Monoisotopic Mass: 296.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 77.3Ų